Cas no 2216-51-5 (L(-)-Menthol)

• Product Name: L(-)-Menthol
• CAS No: 2216-51-5
• MF: C₁₀H₂₀O
• MW: 156.2652
• MDL: MFCD00062979
• CID: 42629
• PubChem ID: 16666
• Update Time: 2025-09-05

L(-)-Menthol Chemical and Physical Properties

Names and Identifiers

• (1R,2S,5R)-2-Isopropyl-5-methylcyclohexanol
• (1R,2S,5R)-(-)-Menthol
• L-p-Menthan-3-ol
• Menthol Crystals
• levomenthol
• (-)-paramenthol-3
• methylhydroxyisopropylcyclohexane
• hexahydrothymol
• L-Menthol natural
• L-Menthol
• Menthol crystal
• (-)-Menthol
• (−)-Menthol
• (1R,2S,5R)-(-)-Menth
• Cyclohexanol,5-methyl-2-(1-methylethyl)-, (1R,2S,5R)-
• MENTHOL, (-)-(P)
• MENTHOL, (-)-(SG)
• (-)-p-Menthan-3-ol
• (?)-Menthol
• (?)-Menthol,(1R,2S,5R)-(?)-Menthol,(1R,2S,5R)-2-Isopropyl-5-methylcyclohexanol
• (?)-Menthol,(1R,2S,5R)-2-Isopropyl-5-methylcyclohexanol,5-Methyl-2-(1-methylethyl)cyclohexanol
• (1R,2S,5R)-(−)-Menthol
• (1R,2S,5R)-2-Isopropyl-5-methylcyclohexanol (5-Methyl-2-(1-methylethyl)cyclohexanol
• L(-)-Menthol
• LEVO-MENTHOL
• L-MentholuM
• Minclea
• uspmenthol
• DL-Menthol
• Menthomenthol
• Menthacamphor
• l-(-)-Menthol
• Peppermint camphor
• U.S.P. Menthol
• Levomentholum
• Menthol racemic
• d,l-Menthol
• (-)-Menthyl alcohol
• Menthol natural
• (1R)-(-)-Menthol
• D-(-)-Menthol
• Headache crystals
• (R)-(-)-Menthol
• Menthol (VAN)
• l-Menthol (natural)
• (+-)-Menthol
• I-menthol
• Racementhol
• (-)-(1R,3R,4S)-Menthol
• p-Menthan-3-ol
• (-)-trans-p-Menthan-cis-ol
• 1-Menthol
• Le
• (1R,2S,5R)-2-isopropyl-5-methyl-cyclohexanol

• MDL： MFCD00062979
• Inchi： 1S/C10H20O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-11H,4-6H2,1-3H3/t8-,9+,10-/m1/s1
• InChI Key： NOOLISFMXDJSKH-KXUCPTDWSA-N
• SMILES： O([H])[C@]1([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]1([H])C([H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 1902293

Computed Properties

• Exact Mass: 156.15100
• Monoisotopic Mass: 156.151415257 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Molecular Weight: 156.26

Experimental Properties

• Color/Form: Powder
• Density: 0.89 g/mL at 25 °C(lit.)
• Melting Point: 42.0 to 45.0 deg-C
• Boiling Point: 216°C(lit.)
• Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
• Refractive Index: 1.46
• Solubility: 490mg/l
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable.
• PSA: 20.23000
• LogP: 2.43950
• Odor: Peppermint odor
• Refractive Index: SPECIFIC OPTICAL ROTATION: -50 DEG (10% ALCOHOL SOLN) @ 18 °C/D; INDEX OF REFRACTION: 1.458 @ 25 °C/D
• Solubility: Soluble in alcohol; Chloroform; Ether; Glacial acetic acid; Liquid paraffin and petroleum ether, slightly soluble in water
• FEMA: 2665
• Merck: 5837
• Specific Rotation: -51 º (589nm, c=10, EtOH)
• Vapor Pressure: 0.8 mmHg ( 20 °C)
• Optical Activity: [α]20/D −50°, c = 10 in ethanol

L(-)-Menthol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 37/38-41
• Safety Instruction： S26-S37/39
• RTECS：OT0700000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R41
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids
• Monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on L(-)-Menthol

L(-)-Menthol: A Comprehensive Overview

L(-)-Menthol, with the CAS number 2216-51-5, is a naturally occurring organic compound that belongs to the class of cyclic alcohols. It is a key component of the essential oil extracted from the leaves of the Mentha arvensis plant, commonly known as corn mint. L(-)-Menthol is widely recognized for its cooling and refreshing properties, making it a popular ingredient in various industries such as food, cosmetics, and pharmaceuticals. This article delves into the chemical properties, applications, and recent advancements in the research and production of L(-)-Menthol.

The chemical structure of L(-)-Menthol consists of a cyclic monoterpene alcohol with a specific stereochemistry that contributes to its unique physical and biological properties. The molecule contains a six-membered ring with one hydroxyl group (-OH) and two methyl groups attached to the ring structure. This configuration gives L(-)-Menthol its characteristic minty odor and cooling effect when applied to the skin or mucous membranes. Recent studies have explored the molecular interactions of L(-)-Menthol with sensory receptors, particularly the transient receptor potential (TRP) channels, which are responsible for detecting temperature changes and pain signals in the human body.

One of the most significant applications of L(-)-Menthol is in the food industry, where it is used as a flavoring agent in candies, gums, and beverages. Its ability to create a refreshing sensation makes it an ideal additive for products targeting consumers seeking a cooling experience. In addition to its role in food, L(-)-Menthol is extensively used in cosmetics and personal care products such as lotions, soaps, and shampoos. Its cooling effect helps alleviate skin irritation and provides a soothing sensation after sun exposure or physical exertion.

Recent advancements in biotechnology have led to innovative methods for producing L(-)-Menthol on an industrial scale. Traditionally, it was extracted from mint oils through distillation or solvent extraction processes. However, modern techniques such as enzymatic synthesis and metabolic engineering have emerged as more sustainable and cost-effective alternatives. For instance, researchers have engineered microorganisms like Escherichia coli to produce high yields of L(-)-Menthol by introducing specific genes that encode for enzymes involved in its biosynthesis.

The demand for L(-)-Menthol has been steadily increasing due to its versatility across multiple industries. Market analysis indicates that the global menthol market is projected to grow at a compound annual growth rate (CAGR) of 4.5% from 2023 to 2030, driven by rising consumer preference for natural ingredients in personal care products and expanding applications in pharmaceuticals. For example, L(-)-Menthol is now being incorporated into topical analgesics to provide localized pain relief without systemic side effects.

In conclusion, L(-)-Menthol (CAS No: 2216-51-5) stands out as a versatile compound with significant contributions to various sectors. Its unique properties continue to drive innovation in product development and manufacturing processes. As research progresses, new applications for L(-)-Menthol are expected to emerge, further solidifying its position as an essential ingredient in modern consumer goods.